Cas no 2228742-69-4 (methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate
• CAS No: 2228742-69-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 5899497
• PubChem ID: 165783165
• Update Time: 2025-10-24

methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate
• EN300-1777498
• 2228742-69-4

• Inchi： 1S/C9H16O4/c1-9(3-5-13-6-4-9)7(10)8(11)12-2/h7,10H,3-6H2,1-2H3
• InChI Key： JKRDKDHAESZWCD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate

Research Brief on Methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate (CAS: 2228742-69-4): Recent Advances and Applications

Methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate (CAS: 2228742-69-4) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate is its role in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed a combination of asymmetric synthesis and molecular docking studies to optimize the stereochemistry of the compound, resulting in improved binding efficacy and selectivity.

In addition to its neurological applications, methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv highlighted its ability to inhibit the production of pro-inflammatory cytokines in macrophage cells, mediated through the suppression of NF-κB signaling. This finding opens new avenues for the development of anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes to methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate have also seen significant optimization in recent years. A 2022 paper in Organic Letters described a novel enzymatic resolution method that achieves high enantiomeric excess (ee > 99%) using lipase-catalyzed transesterification. This green chemistry approach not only improves the yield and purity of the compound but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate-based therapeutics. Issues such as metabolic stability and bioavailability need to be addressed through further preclinical studies. However, the compound's versatile chemical scaffold and demonstrated biological activities make it a compelling candidate for future drug discovery efforts.

In conclusion, methyl 2-hydroxy-2-(4-methyloxan-4-yl)acetate (CAS: 2228742-69-4) represents a valuable building block in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a key player in the development of next-generation pharmaceuticals.